Cas no 80832-46-8 (4-Deschloro-4-hydroxy Clofazimine)

• Product Name: 4-Deschloro-4-hydroxy Clofazimine
• CAS No: 80832-46-8
• MF: C₂₇H₂₃ClN₄O
• MW: 454.950724840164
• CID: 725364
• PubChem ID: 133545
• Update Time: 2025-06-08

4-Deschloro-4-hydroxy Clofazimine Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[[5-(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-2-phenazinyl]amino]-
• 3-(4-hydroxyanilino)-10-(4-chlorophenyl)-2,10-dihydro-2-isopropyliminophenazine
• 4-[[5-(4-chlorophenyl)-3-(propan-2-ylamino)-10H-phenazin-2-yl]imino]cyclohexa-2,5-dien-1-one
• 4-Deschloro-4-hydroxy Clofazimine
• Phenol, 4-((5-(4-chlorophenyl)-3,5-dihydro-3-((1-methylethyl)imino)-2-phenazinyl)amino)-
• Hacdip
• CHEBI:143414
• 4-[[5-(4-chlorophenyl)-3-propan-2-yliminophenazin-2-yl]amino]phenol
• XG49QHP7E7
• SCHEMBL3517461
• DTXSID001001548
• UNII-XG49QHP7E7
• 4-({5-(4-Chlorophenyl)-3-[(propan-2-yl)amino]-5,10-dihydrophenazin-2-yl}imino)cyclohexa-2,5-dien-1-one
• 80832-46-8
• SCHEMBL3517462

• Inchi： 1S/C27H23ClN4O/c1-17(2)29-24-16-27-25(15-23(24)30-19-9-13-21(33)14-10-19)31-22-5-3-4-6-26(22)32(27)20-11-7-18(28)8-12-20/h3-17,30,33H,1-2H3/b29-24+
• InChI Key： HRLJTTLFGPOMKO-RMLRFSFXSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(/C(/C=C12)=N/C(C)C)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 454.1560391g/mol
• Monoisotopic Mass: 454.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 6
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 657.4±55.0 °C at 760 mmHg
• Flash Point: 351.4±31.5 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-Deschloro-4-hydroxy Clofazimine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 4-Deschloro-4-hydroxy Clofazimine

4-Deschloro-4-hydroxy Clofazimine (CAS No. 80832-46-8): An Overview of Its Properties and Applications

4-Deschloro-4-hydroxy Clofazimine (CAS No. 80832-46-8) is a derivative of the well-known antileprosy drug clofazimine. This compound has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. In this article, we will delve into the properties, synthesis, and biological activities of 4-Deschloro-4-hydroxy Clofazimine, as well as its role in current research and development efforts.

Chemical Structure and Synthesis

4-Deschloro-4-hydroxy Clofazimine is a substituted phenazine compound with the molecular formula C₁₆H₁₅N₃O₂. The removal of a chlorine atom and the introduction of a hydroxyl group at the 4-position significantly alter the chemical properties of the molecule compared to its parent compound, clofazimine. The synthesis of 4-Deschloro-4-hydroxy Clofazimine typically involves multi-step reactions, including dechlorination and hydroxylation processes. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research and development.

Biological Activities and Mechanisms of Action

4-Deschloro-4-hydroxy Clofazimine exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. One of its key properties is its antimicrobial activity, particularly against mycobacteria, which are responsible for diseases such as leprosy and tuberculosis. Studies have shown that 4-Deschloro-4-hydroxy Clofazimine can effectively inhibit the growth of mycobacterial strains, including multidrug-resistant strains, by disrupting their cell wall synthesis and metabolic pathways.

In addition to its antimicrobial properties, 4-Deschloro-4-hydroxy Clofazimine has been found to possess anti-inflammatory and immunomodulatory effects. These activities are crucial for managing chronic inflammatory conditions associated with mycobacterial infections. Research has demonstrated that 4-Deschloro-4-hydroxy Clofazimine can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby mitigating inflammation and tissue damage.

Clinical Applications and Research Developments

The potential clinical applications of 4-Deschloro-4-hydroxy Clofazimine are diverse and promising. In the context of leprosy treatment, this compound has shown efficacy in combination therapy with other antileprosy drugs, potentially reducing the duration of treatment and improving patient outcomes. Clinical trials are currently underway to evaluate the safety and efficacy of 4-Deschloro-4-hydroxy Clofazimine in treating leprosy patients.

Beyond leprosy, there is growing interest in exploring the use of 4-Deschloro-4-hydroxy Clofazimine for treating other mycobacterial infections, such as tuberculosis. Preliminary studies have indicated that this compound could be a valuable addition to existing tuberculosis treatment regimens, especially in cases involving drug-resistant strains. The ability to target multiple pathways involved in mycobacterial infection makes 4-Deschloro-4-hydroxy Clofazimine an attractive candidate for further clinical investigation.

Toxicity and Safety Profile

The safety profile of 4-Deschloro-4-hydroxy Clofazimine is an important consideration for its clinical use. Preclinical studies have generally shown that this compound has low toxicity at therapeutic doses. However, like many antileprosy drugs, it may cause some side effects such as skin discoloration and gastrointestinal disturbances. Ongoing research aims to optimize dosing regimens and identify strategies to minimize adverse effects while maximizing therapeutic benefits.

FUTURE DIRECTIONS AND CONCLUSIONS

The future of 4-Deschloro-4-hydroxy Clofazimine in clinical practice looks promising. Continued research into its mechanisms of action, pharmacokinetics, and interactions with other drugs will be essential for fully realizing its potential as a therapeutic agent. Additionally, efforts to improve its bioavailability and reduce side effects through formulation development are ongoing.

In conclusion, 4-Deschloro-4-hydroxy Clofazimine (CAS No. 80832-46-8) represents a significant advancement in the field of antimicrobial therapy. Its unique chemical structure and multifaceted biological activities make it a valuable tool for combating mycobacterial infections and managing associated inflammatory conditions. As research progresses, it is likely that this compound will play an increasingly important role in improving patient outcomes and addressing global health challenges.